![molecular formula C7H6BrNO2 B1266184 2-Bromo-6-nitrotoluene CAS No. 55289-35-5](/img/structure/B1266184.png)
2-Bromo-6-nitrotoluene
Overview
Description
2-Bromo-6-nitrotoluene (2-Br-6-NT) is an organic compound that is widely used in the laboratory for a variety of purposes. It is a colorless solid with a molecular weight of 169.04 g/mol and a melting point of 78-79°C. 2-Br-6-NT is a nitroaromatic compound that can be used in the synthesis of a variety of compounds, including pharmaceuticals, dyes, and fragrances. It is also used in the synthesis of polymers and other materials.
Scientific Research Applications
Synthesis and Chemical Intermediates
2-Bromo-6-nitrotoluene is utilized in the synthesis of various chemicals. For example, it has been involved in the preparation of 2-Bromo-6-fluorotoluene, an important medical intermediate, through a series of reactions including Gattermann diazonium salt substitution, reduction, and Schiemann reaction (Li Jiang-he, 2010). Additionally, this compound is a key intermediate in the synthesis of various brominated compounds, including 4-Bromo-2-chlorotoluene, achieved through diazotization and Sandmeyer reaction (Xue Xu, 2006).
Bromination Techniques
The compound has been used to explore different bromination methods. For instance, bromination using barium fluorobromate resulted in the efficient formation of 3-bromo-nitrotoluene without the need for catalysts or harsh conditions (V. Sobolev et al., 2014). Another study observed the formation of different brominated products depending on the catalyst used in the bromination of p-nitrotoluene (G. Cavill, 1946).
Environmental and Safety Research
In terms of safety and environmental research, studies have focused on the thermal decomposition of compounds like 2-nitrotoluene to understand mechanisms that lead to explosions. This research is essential for ensuring the safe handling and storage of these materials (Wen Zhu et al., 2017).
Advanced Materials Research
This compound has been studied in the context of advanced materials research. For example, its transformation and the resulting products have been analyzed to understand the behavior of these compounds in various environmental and industrial contexts, as seen in the transformation of trinitrotoluene to triaminotoluene under methanogenic conditions (Philip Hwang et al., 2000).
Spectroscopy and Photochemistry
The compound also plays a role in spectroscopy and photochemistry studies, particularly in understanding the behavior of nitroarene compounds. Studies have explored its vibrational coherence and reaction pathways under ultrafast rearrangement conditions, which can provide insights into its photophysical properties (Derrick Ampadu Boateng et al., 2019).
Phytoremediation Research
Moreover, this compound has been studied in phytoremediation research, particularly in the context of soil contamination by related compounds like 2,4,6-trinitrotoluene. This research investigates the use of plant-bacterial combinations to reduce soil contamination levels (S. Siciliano and C. Greer, 2000).
Toxicology and Health Safety
In toxicology and health safety, the compound is used to understand the metabolic pathways and effects of exposure to nitrotoluenes. Studies have focused on biomonitoring and the effects of nitrotoluenes on liver function, providing valuable insights into occupational health and safety (Youping Deng et al., 2011).
Safety and Hazards
2-Bromo-6-nitrotoluene is classified as a hazardous chemical. It can cause skin irritation, serious eye irritation, and may cause respiratory irritation . It is recommended to avoid breathing dust/fume/gas/mist/vapors/spray, and to use only outdoors or in a well-ventilated area .
Future Directions
The future directions of 2-Bromo-6-nitrotoluene are not explicitly mentioned in the retrieved sources. However, given its use in the synthesis of various compounds, it can be inferred that it may continue to be used in chemical research and synthesis .
Mechanism of Action
2-Bromo-6-nitrotoluene: is a chemical compound with the molecular formula C₇H₆BrNO₂. . Its primary targets likely involve cellular components or biochemical pathways related to its reactivity.
- Electrophilic Aromatic Substitution (EAS) : Given its aromatic structure, This compound may undergo EAS reactions. For instance, it could participate in Friedel-Crafts acylation, where an acyl group replaces a hydrogen atom on the benzene ring . This substitution can lead to changes in the compound’s reactivity and properties.
properties
IUPAC Name |
1-bromo-2-methyl-3-nitrobenzene | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H6BrNO2/c1-5-6(8)3-2-4-7(5)9(10)11/h2-4H,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LYTNSGFSAXWBCA-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC=C1Br)[N+](=O)[O-] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H6BrNO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00203791 | |
Record name | 2-Bromo-6-nitrotoluene | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00203791 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
216.03 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
55289-35-5 | |
Record name | 2-Bromo-6-nitrotoluene | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=55289-35-5 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 2-Bromo-6-nitrotoluene | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0055289355 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 2-Bromo-6-nitrotoluene | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00203791 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 2-bromo-6-nitrotoluene | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.054.133 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What can you tell us about the interactions of 2-Bromo-6-nitrotoluene with different solvents?
A1: The research investigates how this compound behaves at the molecular level when interacting with solvents like water, benzene, and dimethyl sulfoxide (DMSO) []. The study uses computational methods to analyze charge transfer, perform molecular docking simulations, and examine spectroscopic properties. This provides valuable information about the molecule's reactivity and potential behavior in various chemical environments.
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